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Compound of Interest

Compound Name: Diethyl phenylphosphonate

Cat. No.: B156314 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of diethyl phenylphosphonate, a

significant organophosphorus compound with applications in organic synthesis and drug

development. This document is intended for researchers, scientists, and professionals in the

field of drug development, offering detailed information on its chemical properties, synthesis

protocols, and potential applications.

Core Molecular Data
Diethyl phenylphosphonate is a colorless liquid soluble in many organic solvents.[1] Its

fundamental chemical and physical properties are summarized below.

Property Value Reference

Molecular Formula C10H15O3P [1][2][3]

Molecular Weight 214.20 g/mol [3]

CAS Number 1754-49-0 [1][2]

Synthesis of Diethyl Phenylphosphonate
The synthesis of diethyl phenylphosphonate can be achieved through various methods. A

prevalent and straightforward laboratory-scale synthesis involves the reaction of triethyl
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phosphite with benzoyl chloride.[2]

Experimental Protocol: Synthesis from Triethyl
Phosphite and Benzoyl Chloride
Materials:

Triethyl phosphite

Benzoyl chloride

Dichloromethane (CH2Cl2)

Silica gel (300–400 mesh)

25 mL round-bottom flask

Magnetic stirrer and stir bar

Apparatus for column chromatography

Procedure:

A dry 25 mL round-bottom flask is charged with triethyl phosphite (11.0 mmol, 1.27 mL) and

benzoyl chloride (10.0 mmol, 1.72 mL).[2]

The reaction mixture is stirred at room temperature for 12 hours.[2]

Upon completion, the crude product is purified by column chromatography over silica gel

(300–400 mesh).[2]

Dichloromethane (CH2Cl2) is used as the eluent to isolate the analytically pure diethyl
phenylphosphonate.[2]

This reaction provides a reliable method for the preparation of diethyl phenylphosphonate for

research purposes.

Logical Workflow: Synthesis Pathway
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The following diagram illustrates the synthesis of diethyl phenylphosphonate from triethyl

phosphite and benzoyl chloride.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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